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Compound of Interest

Compound Name: 14:0 Lyso PC-d27

Cat. No.: B12401694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-myristoyl-d27-sn-glycero-3-phosphocholine (14:0 Lyso PC-d27) is a deuterated

lysophosphatidylcholine that serves as an essential internal standard for the accurate

quantification of lysophosphatidylcholines (LPCs) and other lipid species in complex biological

matrices by mass spectrometry (MS).[1][2] Its structural similarity to endogenous LPCs and its

distinct mass shift due to deuterium labeling allow for precise correction of matrix effects and

variations in sample preparation and instrument response. This application note provides a

detailed protocol for the reconstitution of 14:0 Lyso PC-d27 powder for use in mass

spectrometry-based lipidomics.

Product Information
Chemical Name: 1-myristoyl-d27-sn-glycero-3-phosphocholine

Abbreviation: 14:0 Lyso PC-d27

Molecular Formula: C₂₂H₁₉D₂₇NO₇P

Molecular Weight: 494.74 g/mol

Appearance: White to off-white solid powder[3]
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Storage: Store powder at -20°C for up to 3 years.[1][3] In solvent, store at -80°C for up to 6

months or -20°C for up to 1 month.[1]

Data Presentation: Stock Solution Preparation
Proper preparation of a concentrated stock solution is critical for accurate downstream dilutions

and spiking into experimental samples. The following table provides recommended solvent

volumes for preparing stock solutions of 14:0 Lyso PC-d27 at various concentrations.[1]

Target Concentration Mass of 14:0 Lyso PC-d27 Volume of Ethanol to Add

10 mM 1 mg 0.2021 mL

10 mM 5 mg 1.0106 mL

10 mM 10 mg 2.0213 mL

5 mM 1 mg 0.4043 mL

5 mM 5 mg 2.0213 mL

5 mM 10 mg 4.0425 mL

1 mM 1 mg 2.0213 mL

1 mM 5 mg 10.1063 mL

1 mM 10 mg 20.2126 mL

Experimental Protocols
This section details the step-by-step methodology for the reconstitution of 14:0 Lyso PC-d27
and its preparation as an internal standard solution for mass spectrometry.

Materials and Equipment
14:0 Lyso PC-d27 powder

High-purity ethanol (LC-MS grade)

Chloroform (HPLC grade)
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Methanol (LC-MS grade)

Isopropanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Calibrated analytical balance

Glass vials with PTFE-lined caps

Calibrated micropipettes and tips

Vortex mixer

Ultrasonic bath

Heating block or water bath

Protocol for Reconstitution of 14:0 Lyso PC-d27 Stock
Solution
This protocol is based on the known solubility of 14:0 Lyso PC-d27 in ethanol, which may

require sonication and warming to achieve complete dissolution.[1]

Equilibration: Allow the vial of 14:0 Lyso PC-d27 powder to equilibrate to room temperature

before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of 14:0 Lyso PC-d27 powder using a

calibrated analytical balance. Perform this in a fume hood and take appropriate safety

precautions.

Solvent Addition: Add the appropriate volume of high-purity ethanol to the vial containing the

powder, as specified in the table above, to achieve the desired stock solution concentration.

Dissolution:
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Vortex the vial for 1-2 minutes to initiate the dissolution process.

Place the vial in an ultrasonic bath for 10-15 minutes. The use of an ultrasonic bath is

recommended to aid in the dissolution of the lipid.[1]

If the solution is not clear, warm the vial to 30-40°C for 5-10 minutes. Caution: Do not

overheat, as this can degrade the lipid.

Vortex again for 1 minute.

Visual Inspection: Visually inspect the solution to ensure that all the powder has completely

dissolved and the solution is clear.

Storage: Store the stock solution in a tightly sealed glass vial at -80°C for long-term storage

(up to 6 months) or at -20°C for short-term storage (up to 1 month).[1]

Preparation of Working Internal Standard Solution
The stock solution is typically diluted to a working concentration before being spiked into

samples. The final concentration of the internal standard in the sample will depend on the

specific assay and the expected concentration of the endogenous analytes. A common

approach is to use a mixture of internal standards.

Thawing: Thaw the 14:0 Lyso PC-d27 stock solution at room temperature.

Dilution: Prepare a working internal standard solution by diluting the stock solution with a

suitable solvent. A common solvent mixture for lipidomics is chloroform:methanol (2:1, v/v) or

isopropanol. The choice of solvent should be compatible with the sample preparation and

LC-MS method.

Example Dilution: To prepare a 10 µg/mL working solution from a 1 mg/mL stock solution,

dilute 10 µL of the stock solution into 990 µL of the chosen solvent.

Storage: Store the working internal standard solution at -20°C. It is recommended to prepare

fresh working solutions regularly.
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Experimental Workflow for Reconstitution
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Caption: Workflow for the reconstitution of 14:0 Lyso PC-d27 powder.
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Caption: Logical flow of using 14:0 Lyso PC-d27 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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